N-benzyl-5-bromo-N-ethylpyridin-2-amine

• IUPAC Name: N-benzyl-5-bromo-N-ethylpyridin-2-amine
• InChI: InChI=1S/C14H15BrN2/c1-2-17(11-12-6-4-3-5-7-12)14-9-8-13(15)10-16-14/h3-10H,2,11H2,1H3
• InChI Key: DEWZPKYMXDGZTB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=NC=C(C=C2)Br
• Molecular Formula: C14H15BrN2
• DSSTOX Substance ID: DTXSID901242626
• Molecular Weight: 291.19 g/mol
• CAS RN: 1220030-90-9

Description

N-benzyl-5-bromo-N-ethylpyridin-2-amine, also known as BBE, is an organic compound belonging to the pyridine family. It is a colorless liquid with a melting point of -6°C and boiling point of 175°C. BBE is a versatile compound that has been widely used in the pharmaceutical, chemical, and biological industries. It is a valuable building block for the synthesis of a variety of compounds and has been used as a reagent for various organic transformations.

Scientific Research Applications

Chemical Synthesis and Crystal Structure

Compounds similar to N-benzyl-5-bromo-N-ethylpyridin-2-amine are intermediates in drug discovery, synthesized through reactions involving bromopyridines and various aldehydes or amines. For example, 5-bromo-N-(3,4-dimethoxybenzyl)pyridin-2-amine was synthesized to explore its crystal structure, demonstrating the potential of such compounds in the development of new pharmaceuticals (Jie Li et al., 2012).

Catalysis and Amination Reactions

Palladium-catalyzed amination reactions involving bromopyridines and amines are crucial for synthesizing diarylamines, which are significant in developing antimicrobial agents and studying structure-activity relationships (M. Queiroz et al., 2004). Similarly, copper-catalyzed amination reactions have been optimized for high yields, highlighting the role of these reactions in efficiently producing aminopyridines (F. Lang et al., 2001).

Fluorescent Derivatization and Analytical Applications

Compounds like 2-(p-Aminomethylphenyl)-N, N-dimethyl-2H-benzotriazolyl-5-amine have been synthesized as fluorescence derivatization reagents for carboxylic acids, demonstrating the use of bromopyridines in developing sensitive analytical methods for carboxylic acid determination (S. Narita & T. Kitagawa, 1989).

Organic Synthesis and Medicinal Chemistry

In medicinal chemistry, the synthesis and functionalization of bromopyridine-based compounds are vital. For instance, the synthesis of N-oxides of pyridylacetylenic amines from 2-methyl-5-ethynylpyridine illustrates the versatility of these compounds in organic synthesis and potential pharmaceutical applications (A. Ikramov et al., 2021).

Mechanism of Action

The benzylic position in the molecule (the carbon atom attached to the benzene ring) is particularly reactive, which could facilitate reactions such as free radical bromination, nucleophilic substitution, or oxidation . These reactions could potentially lead to changes in the molecule’s structure and properties, which could in turn influence its biological activity.